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Compound of Interest

Compound Name: Diisopropyl carbonate

Cat. No.: B044100

For Researchers, Scientists, and Drug Development Professionals

Diisopropyl carbonate (DIPC) is a versatile, low-toxicity organic solvent with a favorable
environmental profile, making it an attractive alternative to more hazardous industrial solvents.
[1] Its good solvency, low vapor pressure, and mild odor contribute to a safer working
environment.[1] This document provides detailed application notes and protocols for the use of
diisopropyl carbonate in various industrial applications.

Physicochemical Properties and Safety Data

A comprehensive understanding of the physicochemical properties and safety profile of
diisopropyl carbonate is essential for its effective and safe industrial application.

Table 1: Physicochemical Properties of Diisopropyl Carbonate
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Property Value Reference

CAS Number 6482-34-4 [21[3][4][516]7118]
Molecular Formula C7H1403 [1][5]6][8]
Molecular Weight 146.18 g/mol [6][8]
Appearance Colorless liquid [1]

Odor Mild, pleasant [1]

Boiling Point 147 °C [61[7]

Flash Point 53 °C [6]07]

Density 0.945 g/cm?3 [6][7]

Soluble in various organic

Solubility vent
solvents

[1]

Table 2: Safety and Handling Information for Diisopropyl Carbonate
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Aspect Recommendation Reference

Hazard Codes Xi (Irritant) [7]

Safety glasses with side-
shields, protective gloves, and
Personal Protective Equipment  appropriate clothing. In case of BIAI[]
(PPE) insufficient ventilation, use a
NIOSH/MSHA approved

respirator.

Handle in a well-ventilated
area. Avoid contact with skin
] and eyes. Use non-sparking
Handling ] [21[31[9]
tools and take precautionary
measures against static

discharge.

Store in a cool, dry, and well-
ventilated place in a tightly
closed container. Keep away
Storage [3][10]
from heat, sparks, and open
flames. Recommended

storage temperature is 2-8°C.

Absorb spill with inert material
(e.g., sand, vermiculite) and

In case of Spillage place in a suitable container [2][9][10]
for disposal. Remove all

sources of ignition.

Applications in Coatings and Paints

Diisopropyl carbonate's good solvency for resins and pigments, coupled with its ability to
control drying times, makes it a suitable solvent in the formulation of paints, varnishes, and
other coatings.[1]

Application Note:
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Diisopropyl carbonate can be used as a direct replacement or co-solvent for more hazardous
solvents like xylene and toluene in alkyd resin-based paint formulations. Its lower volatility can
contribute to improved flow and leveling of the coating, resulting in a smoother finish.

Experimental Protocol: Preparation of an Alkyd Resin-Based White Gloss Paint

This protocol is a representative example and may require optimization based on the specific
alkyd resin and pigments used.

Materials:

Long oil alkyd resin (70% solution in a suitable solvent)

 Titanium dioxide (rutile)

o Diisopropyl carbonate

e Anti-skinning agent (e.g., methyl ethyl ketoxime)

 Driers (e.g., cobalt, calcium, zirconium octoates)

» High-speed disperser

o Grindometer

Procedure:

» Pigment Dispersion (Grind Stage):

o Charge the high-speed disperser with a portion of the alkyd resin solution and diisopropyl
carbonate.

o Gradually add the titanium dioxide pigment while mixing at low speed.

o Once all the pigment is added, increase the speed to achieve a vortex and disperse until a
fineness of grind of 7-8 Hegman is achieved as measured by a grindometer.

e Let-Down Stage:
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o Reduce the mixer speed and add the remaining alkyd resin solution and diisopropyl

carbonate.
o Add the driers and anti-skinning agent under gentle agitation.

o Mix until a homogeneous paint is obtained.

e Quality Control:
o Measure the viscosity, gloss, and drying time of the formulated paint.
o Adjust the solvent content (diisopropyl carbonate) to achieve the desired viscosity.

Logical Relationship of Paint Formulation
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Caption: Workflow for Alkyd Paint Formulation.

Application in Electronics Cleaning

The ability of diisopropyl carbonate to dissolve organic residues without posing significant
health or environmental hazards makes it an excellent choice for precision cleaning in the
electronics industry.[1]

Application Note:
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Diisopropyl carbonate can be used to effectively remove flux residues, oils, and other
contaminants from printed circuit boards (PCBs) and other electronic components. Its moderate
evaporation rate allows for sufficient contact time to dissolve contaminants without leaving
residues.

Experimental Protocol: Cleaning of a Printed Circuit Board Assembly
Materials:

» Diisopropyl carbonate (electronics grade)

» Soft-bristle brush

e Lint-free wipes

» Beaker or ultrasonic bath

e Forced-air drying system or oven

Procedure:

e Manual Cleaning:

o Apply a small amount of diisopropyl carbonate to the area of the PCB to be cleaned
using a soft-bristle brush.

o Gently scrub the area to dissolve the flux residue or other contaminants.
o Wipe the area clean with a lint-free wipe.
o Repeat as necessary until the surface is clean.

e Immersion/Ultrasonic Cleaning:

o For more thorough cleaning, immerse the PCB assembly in a beaker containing
diisopropyl carbonate.
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o For enhanced cleaning, place the beaker in an ultrasonic bath and sonicate for 5-10
minutes.

o Remove the PCB from the solvent and allow excess solvent to drain.
e Drying:

o Dry the cleaned PCB using a forced-air drying system or in an oven at a low temperature
(e.g., 40-50°C) to ensure complete removal of the solvent.

Experimental Workflow for Electronics Cleaning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Diisopropyl Carbonate
as an Industrial Solvent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044100#industrial-applications-of-diisopropyl-
carbonate-as-a-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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